4-(3,5-dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one

• Molecular Formula: C22H20O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 4-(3,5-dimethyl-1-benzofuran-2-yl)-6-propan-2-ylchromen-2-one
• InChI: InChI=1S/C22H20O3/c1-12(2)15-6-8-20-17(10-15)18(11-21(23)24-20)22-14(4)16-9-13(3)5-7-19(16)25-22/h5-12H,1-4H3
• InChI Key: IWTWDGQLJYLRDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C3=CC(=O)OC4=C3C=C(C=C4)C(C)C

Description

4-(3,5-Dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one is a coumarin derivative characterized by a 2H-chromen-2-one core substituted at the 4-position with a 3,5-dimethylbenzofuran group and at the 6-position with an isopropyl moiety. Coumarins are renowned for their diverse biological activities, including anticoagulant, antimicrobial, and antitumor properties, which are modulated by substituent patterns . The benzofuran group enhances aromatic interactions with biological targets, while the isopropyl substituent likely increases lipophilicity, influencing membrane permeability and pharmacokinetic properties . Structural studies of such compounds often employ crystallographic tools like SHELXL and ORTEP for refinement and visualization .

Biological Activity

The compound 4-(3,5-dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one is a member of the chromene family, which has garnered attention for its diverse biological activities. This article explores its biological activity, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{20}O_3$ with a molecular weight of approximately 284.34 g/mol. The compound features a chromenone backbone with a benzofuran substituent and an isopropyl group, contributing to its unique biological profile.

Biological Activities

1. Anticancer Activity
Research indicates that chromene derivatives exhibit significant anticancer properties. Specifically, compounds with the chromene scaffold have been shown to induce apoptosis in cancer cells through various mechanisms, including:

• Caspase Activation : Inducing caspase-dependent apoptosis in cancer cell lines.
• Cell Cycle Arrest : Targeting tubulin polymerization, leading to G2/M cell cycle arrest .

Case Study : A study highlighted that certain chromene derivatives effectively inhibited the growth of various cancer cell lines, demonstrating IC50 values ranging from 0.49 to 48.0 μM against the National Cancer Institute's 60 human cancer cell lines panel .

2. Antimicrobial Activity
Compounds containing the benzofuran moiety have demonstrated promising antimicrobial properties against various pathogens, including bacteria and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways.

Case Study : A series of benzofuran derivatives were screened for their antimycobacterial activity against Mycobacterium tuberculosis, revealing several compounds with low toxicity towards mammalian cells while maintaining potent antimicrobial effects .

3. Antioxidant Properties
The antioxidant capacity of chromene derivatives has also been studied, suggesting that they can scavenge free radicals and reduce oxidative stress in biological systems. This property is particularly relevant for preventing cellular damage associated with chronic diseases.

Structure-Activity Relationship (SAR)

The biological activity of 4-(3,5-dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one can be influenced by:

• Substituents on the Chromene Ring : Variations in substituents can enhance or diminish activity; for instance, electron-donating groups generally increase potency.
• Benzofuran Positioning : The position and nature of the benzofuran substituent play a critical role in modulating biological effects.

Summary of Biological Activities

Activity Type	Mechanism/Effect	References
Anticancer	Induces apoptosis via caspase activation
Antimicrobial	Disrupts microbial membranes
Antioxidant	Scavenges free radicals

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in the development of new therapeutic agents. Its structural features allow for modifications that can enhance efficacy and reduce toxicity.

Case Studies:

• Anticancer Activity: Research indicates that derivatives of this compound exhibit cytotoxic effects against several cancer cell lines. For instance, studies have demonstrated that modifications to the benzofuran ring can lead to increased potency against breast and lung cancer cells .
• Antimicrobial Properties: The compound has been evaluated for antimicrobial activity against various bacterial strains. In vitro tests revealed significant inhibition zones, suggesting its potential as a lead compound for developing new antibiotics .

Pharmacology

The pharmacological profile of 4-(3,5-dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one includes:

• Anti-inflammatory Effects: Preliminary studies suggest that this compound may inhibit pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases .
• Neuroprotective Effects: There is emerging evidence that it may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative diseases like Alzheimer's .

Material Science

Beyond biological applications, this compound can be utilized in material science:

• Fluorescent Dyes: The unique structure allows it to be used as a fluorescent probe in various imaging techniques. Its photophysical properties make it suitable for applications in bioimaging and sensors .

Data Tables

Application Area	Activity Type	Reference
Medicinal Chemistry	Anticancer
	Antimicrobial
Pharmacology	Anti-inflammatory
	Neuroprotective
Material Science	Fluorescent Dyes

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of 4-(3,5-dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one can be contextualized by comparing it to structurally related coumarin and benzofuran derivatives (Table 1).

Table 1: Comparative Analysis of Structural and Pharmacological Features

Compound Name	Substituents	Solubility (LogS)	Bioavailability Score	Key Biological Activities	References
4-(3,5-Dimethyl-1-benzofuran-2-yl)-6-(propan-2-yl)-2H-chromen-2-one	4: 3,5-dimethylbenzofuran; 6: isopropyl	~-3.5 (inferred)	~0.45 (inferred)	Antitumor, antimicrobial (inferred)
5,7-Dihydroxy-4-propyl-2H-chromen-2-one	4: propyl; 5,7: hydroxyl	-2.8	0.55	Antimicrobial, antitumor
(Z)-2-(3,4-Dihydroxybenzylidene)-6-hydroxybenzofuran-3(2H)-one	Benzofuran with dihydroxy groups	-1.2	0.56	Antioxidant, enzyme inhibition
3,7-Dihydroxy-2-(4-hydroxyphenyl)chroman-4-one	2: 4-hydroxyphenyl; 3,7: hydroxyl	-1.5	0.55	Anticancer, anti-inflammatory

Key Observations :

Solubility and Lipophilicity :

• The target compound’s isopropyl and dimethylbenzofuran substituents likely reduce water solubility compared to hydroxylated analogs (e.g., -1.2 LogS for dihydroxybenzofuran derivatives ). Increased lipophilicity (inferred LogP ~3.5) may enhance membrane permeability but limit aqueous solubility, a common trade-off in drug design .

Bioavailability :

• Hydroxylated coumarins (e.g., 5,7-dihydroxy-4-propyl-2H-chromen-2-one) exhibit higher bioavailability scores (0.55) due to improved solubility . The target compound’s lack of polar groups likely lowers its bioavailability (~0.45 inferred), necessitating formulation strategies for optimal delivery.

Biological Activity: Antimicrobial Effects: The 5,7-dihydroxy-4-propyl derivative demonstrates potent antimicrobial activity, attributed to hydroxyl groups facilitating target binding . The benzofuran moiety in the target compound may enhance interactions with microbial enzymes or DNA, though its efficacy requires empirical validation. Antitumor Potential: Benzofuran-containing coumarins, such as the target compound, are hypothesized to intercalate DNA or inhibit kinases, similar to fluorescent 4-propyl derivatives . However, the isopropyl group’s steric bulk might alter binding kinetics compared to smaller substituents.

Synthetic Accessibility :

• The benzofuran-isopropyl-coumarin structure likely has a higher synthetic accessibility score (SAS) than simpler derivatives due to multi-step synthesis (e.g., benzofuran ring formation and regioselective substitution). This contrasts with hydroxylated coumarins, which are more straightforward to synthesize .